2-(1-Pyrrolyl)benzylamine

• IUPAC Name: (2-pyrrol-1-ylphenyl)methanamine
• InChI: InChI=1S/C11H12N2/c12-9-10-5-1-2-6-11(10)13-7-3-4-8-13/h1-8H,9,12H2
• InChI Key: BNDYBXDAGIQWOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN)N2C=CC=C2
• Molecular Formula: C11H12N2
• DSSTOX Substance ID: DTXSID20959925
• Molecular Weight: 172.23 g/mol
• CAS No.: 39116-24-0, 39243-88-4

Description

2-(1-Pyrrolyl)benzylamine is an organic compound with the molecular formula C11H12N2 It consists of a benzylamine moiety attached to a pyrrole ring

Scientific Research Applications

2-(1-Pyrrolyl)benzylamine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Safety and Hazards

“2-(1-Pyrrolyl)benzylamine” is classified as having acute toxicity (Category 4, Oral, Dermal, Inhalation), skin irritation (Category 2), eye irritation (Category 2), and specific target organ toxicity (single exposure, Category 3). It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes.

Preparation Methods

Synthetic Routes and Reaction Conditions

2-(1-Pyrrolyl)benzylamine can be synthesized through several methods. One common approach involves the reaction of benzylamine with pyrrole under specific conditions. The reaction typically requires a catalyst and may be carried out in the presence of a solvent such as ethanol or methanol. The reaction conditions, including temperature and time, can vary depending on the desired yield and purity of the product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

2-(1-Pyrrolyl)benzylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can lead to the formation of reduced amine derivatives.

Substitution: The benzylamine moiety can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or hydrogen peroxide, reducing agents such as lithium aluminum hydride, and electrophiles like alkyl halides. The reaction conditions, including temperature, solvent, and time, are optimized based on the desired reaction .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or other oxygen-containing derivatives, while substitution reactions can produce various substituted benzylamine derivatives .

Mechanism of Action

The mechanism of action of 2-(1-Pyrrolyl)benzylamine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Synthesis routes and methods I

Procedure details

To a well stirred suspension of (0.05 mol) of lithium aluminum hydride in 100 ml of anhydrous tetrahydrofuran, (0.043 mole) of 1-(2-cyanophenyl)pyrrole were added by small portions. Then the mixture was maintained with stirring at room temperature for 18 hours. Addition of aqueous ethanol to destroy the excess lithium aluminium hydride, followed by filtration afforded a solution, which was then evaporated in vacuo. The residue was extracted with ethyl ether, the organic layer washed with water and dried over anhydrous sodium sulphate. Removal of the solvent under reduced pressure gave a crude product, which was purified by passing through an alumina column eluting with chloroform to give 1-(2-aminomethylphenyl)pyrrole.

Synthesis routes and methods II

Procedure details

To a well stirred suspension of (0.05 mol) of lithium alumunium hydride in 100 ml of anhydrous tetrahydrofuran, (0.043 mole) of 1-(2-cyanophenyl)pyrrole were added by small portions. Then the mixture was maintained with stirring at room temperature for 18 hours. Addition of aqueous ethanol to destroy the excess lithium aluminium hydride, followed by filtration afforded a solution, which was then evaporated in vacuo. The residue was extracted with ethyl ether, the organic layer washed with water and dried over anhydrous sodium sulphate. Removal of the solvent under reduced pressure gave a crude product, which was purified by passing through an alumina column eluting with chloroform to give 1-(2-aminomethylphenyl)pyrrole.

Customer Q & A

Q1: What makes 2-(1-Pyrrolyl)benzylamine a valuable building block in organic synthesis, particularly for creating heterocyclic compounds?

A1: this compound possesses a unique structure that makes it a versatile starting material for synthesizing various heterocyclic systems. [] The molecule features both a pyrrole ring and a benzylamine moiety. These functional groups can participate in diverse chemical reactions.